Cas no 1888906-02-2 (Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate)

• Product Name: Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate
• CAS No: 1888906-02-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5655443
• PubChem ID: 115105155
• Update Time: 2025-06-07

Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1888906-02-2
• methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate
• EN300-27728011
• Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate

• Inchi： 1S/C13H17NO2/c1-16-13(15)7-6-12-8-10-4-2-3-5-11(10)9-14-12/h2-5,12,14H,6-9H2,1H3
• InChI Key： MTLOCKXTGQPXPM-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1CC2C=CC=CC=2CN1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate

Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate (CAS No. 1888906-02-2): A Comprehensive Overview

Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate, a compound with the chemical identifier CAS No. 1888906-02-2, has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of 1,2,3,4-tetrahydroisoquinolin-3-yl provides a rich scaffold for further chemical modifications and functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

The pharmacological significance of Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate lies in its interaction with various biological targets. Tetrahydroisoquinoline derivatives have been extensively studied for their potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These systems are implicated in a wide range of neurological and psychiatric disorders, including depression, anxiety, and neurodegenerative diseases. The presence of the propionate moiety in the molecule suggests additional possibilities for metabolic pathways and interactions with enzymes such as cytochrome P450.

Recent research has highlighted the importance of understanding the metabolic fate of such compounds to optimize their therapeutic efficacy and minimize potential side effects. Studies have demonstrated that tetrahydroisoquinoline derivatives can undergo various transformations in vivo, including oxidation and conjugation with glucuronic acid. These metabolic processes are crucial for determining the bioavailability and duration of action of the parent compound. Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate serves as a promising candidate for further investigation into these metabolic pathways.

The synthesis of Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The key step in its synthesis is the formation of the tetrahydroisoquinoline core through cyclization reactions. This step is often catalyzed by transition metals or acidic conditions to ensure high yield and purity. The subsequent introduction of the propionate group at the third position of the tetrahydroisoquinoline ring is achieved through nucleophilic substitution or esterification reactions.

One of the most intriguing aspects of Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate is its potential as a lead compound for drug discovery. The structural flexibility of the tetrahydroisoquinoline scaffold allows for the introduction of various substituents that can fine-tune its pharmacological properties. For instance, modifications at the aromatic ring or the aliphatic chain can alter binding affinities to specific receptors or enzymes. This adaptability makes it an attractive starting point for designing novel therapeutics targeting neurological disorders.

In vitro studies have begun to unravel the mechanism of action of Methyl 3-(1,2,3,4-tetrahydroisoquinolin-3-yl)propanoate by examining its interactions with model biological systems. Initial findings suggest that it may exert its effects through modulation of neurotransmitter release or receptor activity. For example, it has been observed to interact with dopamine D2 receptors in cell culture models, potentially leading to effects similar to those seen with classical dopaminergic agents. However， further research is needed to fully elucidate its mechanism and assess its potential therapeutic benefits.

The development of new synthetic methodologies is also an active area of research concerning this compound. Advances in catalytic chemistry have enabled more efficient and sustainable routes to tetrahydroisoquinoline derivatives. These innovations not only improve yields but also reduce waste generation during production processes. Such developments are crucial for scaling up synthesis for preclinical and clinical studies.

As interest in natural product-inspired drug discovery grows， Methyl 3-(1，2，3，4-tetrahydroisoquinolin-3-yl)propanoate represents an excellent example of how structurally complex molecules derived from natural sources can be harnessed for therapeutic purposes。 The tetrahydroisoquinoline scaffold is prevalent in many bioactive natural products， suggesting that it may have evolved under selective pressures to interact effectively with biological targets。

Future directions in research on Methyl 3-(1，2，3，4-tetrahydroisoquinolin-3-yI)propanoate include exploring its potential in treating neurodegenerative diseases such as Parkinson's disease。 The ability to modulate neurotransmitter systems makes it a candidate for developing treatments that could slow disease progression or alleviate symptoms。 Additionally， investigating its interactions with other biological pathways might uncover additional therapeutic applications beyond traditional neurological indications。

In conclusion， Methyl 3-(1，2，3，4-tetrahydroisoquinolin-3-yI)propanoate (CAS No。 1888906-02-2) is a structurally intriguing compound with significant pharmacological potential。 Its unique properties make it a valuable tool for both academic research and drug development efforts。 As our understanding of its biology expands， so too will its applications in addressing some of humanity's most challenging health issues。